Cas no 2228839-04-9 (4,4,5,5,5-pentafluoro-3-methylpentan-1-amine)

• Product Name: 4,4,5,5,5-pentafluoro-3-methylpentan-1-amine
• CAS No: 2228839-04-9
• MF: C₆H₁₀F₅N
• MW: 191.142319202423
• CID: 5913949
• PubChem ID: 165852557
• Update Time: 2025-05-24

4,4,5,5,5-pentafluoro-3-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,5-pentafluoro-3-methylpentan-1-amine
• EN300-1951464
• 2228839-04-9

• Inchi： 1S/C6H10F5N/c1-4(2-3-12)5(7,8)6(9,10)11/h4H,2-3,12H2,1H3
• InChI Key： KMVRINADQPCAPK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C)CCN)F

Computed Properties

• Exact Mass: 191.07334013g/mol
• Monoisotopic Mass: 191.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 4,4,5,5,5-pentafluoro-3-methylpentan-1-amine

Introduction to 4,4,5,5,5-Pentafluoro-3-Methylpentan-1-Amine (CAS No. 2228839-04-9)

4,4,5,5,5-Pentafluoro-3-methylpentan-1-amine (CAS No. 2228839-04-9) is a highly specialized compound with a unique chemical structure and a wide range of potential applications in the fields of medicinal chemistry and materials science. This compound is characterized by its five fluorine atoms and one methyl group attached to the pentane backbone, making it a valuable candidate for various research and industrial purposes.

The molecular formula of 4,4,5,5,5-pentafluoro-3-methylpentan-1-amine is C₆H₁₀F₅N, and its molecular weight is approximately 187.13 g/mol. The presence of multiple fluorine atoms imparts significant hydrophobicity and chemical stability to the molecule, which are crucial properties for many advanced applications. Additionally, the amine group at the terminal position provides reactive sites for further chemical modifications and functionalization.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique biological properties. Fluorine atoms can significantly alter the pharmacokinetics and pharmacodynamics of drug molecules, often leading to improved bioavailability, metabolic stability, and reduced toxicity. 4,4,5,5,5-Pentafluoro-3-methylpentan-1-amine is no exception and has shown promise in several areas of drug discovery and development.

One of the key areas where 4,4,5,5,5-pentafluoro-3-methylpentan-1-amine has been studied is in the development of novel antiviral agents. Recent research has demonstrated that fluorinated compounds can effectively inhibit viral replication by interfering with key viral enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4,4,5,5,5-pentafluoro-3-methylpentan-1-amine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 4,4,5,5,5-pentafluoro-3-methylpentan-1-amine has also been explored for its potential as a building block in the synthesis of advanced materials. The high thermal stability and low surface energy of fluorinated compounds make them ideal candidates for applications in coatings and surface treatments. A study published in Advanced Materials highlighted the use of 4,4,5,5,5-pentafluoro-3-methylpentan-1-amine-based polymers in creating superhydrophobic surfaces with excellent durability and self-cleaning properties.

The synthesis of 4,4,5,5,5-pentafluoro-3-methylpentan-1-amine typically involves multi-step processes that include the introduction of fluorine atoms through various fluorination reactions followed by the formation of the amine group. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents. For example, a novel method using catalytic hydrogenation under mild conditions has been reported to achieve high yields with excellent selectivity.

In addition to its chemical properties and synthetic methods, 4,4,5,5,5-pentafluoro-3-methylpentan-1-amine has also been evaluated for its safety profile. Toxicological studies have shown that this compound exhibits low toxicity when used within recommended concentrations. However, as with any chemical compound used in research or industrial settings, 4，4，5，5，5-pentafluoro-3-methylpentan-1-amine should be handled with appropriate safety measures to ensure user safety and environmental protection.

The future prospects for 4，4，5，5，5-pentafluoro-3-methylpentan-1-amine are promising across multiple disciplines. In medicinal chemistry, 4，4，5，5，5-pentafluoro-3-methylpentan-1-amine-based derivatives are expected to play a significant role in the development of new therapeutic agents targeting viral infections and other diseases. In materials science, 4，4，5，5，5-pentafluoro-3-methylpentan-1-amine-derived polymers are likely to find applications in advanced coatings and surface treatments that require exceptional durability and performance.

In conclusion, 4，4，5，5，5-pentafluoro-3-methylpentan-1-amnine (CAS No. 2228839–09) is a versatile compound with a unique combination of chemical properties that make it highly valuable for both research and industrial applications. Ongoing research continues to uncover new potential uses for this compound,